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Compound of Interest

Compound Name: 2-Hexanoylthiophene

Cat. No.: B1595107

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hexanoylthiophene, also known as 1-(2-thienyl)-1-hexanone, is a chemical compound
belonging to the thiophene family. Thiophenes are a class of heterocyclic compounds
containing a five-membered ring with four carbon atoms and one sulfur atom. This class of
compounds has garnered significant interest in the fields of medicinal chemistry and materials
science due to their diverse biological activities and electronic properties. This guide provides a
comprehensive overview of the physicochemical properties, synthesis, and potential biological
relevance of 2-Hexanoylthiophene, tailored for professionals in research and drug
development.

Physicochemical Properties

A summary of the key quantitative data for 2-Hexanoylthiophene is presented below,
providing a quick reference for its fundamental chemical properties.
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Property Value Reference
Molecular Weight 182.28 g/mol [1]
Molecular Formula C10H140S [1]

CAS Number 26447-67-6

Boiling Point 117-119 °C (at 1 Torr)

1-(2-Thienyl)-1-hexanone,
Synonyms _ [1]
Pentyl 2-thienyl ketone

Synthesis of 2-Hexanoylthiophene

A detailed experimental protocol for the synthesis of 2-Hexanoylthiophene is outlined below.
This procedure is based on a Friedel-Crafts acylation reaction.

Experimental Protocol

Materials:

Thiophene (2.23 mol)

» n-Hexanoyl chloride (2.23 mol)

e Dry benzene (2.7 L)

e Tin(lIV) chloride (SnCl4) (0.913 mol)
e 10% Hydrochloric acid (HCI)

e 5% Sodium carbonate (Na2CO3)

e Calcium chloride (CaCl2)

o Water

Procedure:
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Combine thiophene, n-hexanoyl chloride, and dry benzene in a 5-liter, five-necked flask.
Cool the mixture to below 0°C.

While stirring, add SnCl4 dropwise over a period of 1 hour, maintaining the temperature
below 0°C.

Continue stirring the mixture for 30 minutes at a temperature below 0°C.

Allow the mixture to gradually warm to room temperature while stirring for an additional 3.5
hours.

After the reaction is complete, add 2 liters of 10% HCI to the reaction mixture and stir for 10
minutes.

Separate the organic layer and wash it successively with 500 ml of 10% HCI (three times),
water, 5% Na2COg3, and finally water again.

Dry the organic layer with CaCl2.
Remove the solvent by distillation to obtain the crude product.

Purify the crude product by reduced-pressure distillation in a nitrogen atmosphere to yield
pure 2-Hexanoylthiophene.[1]

Synthesis Workflow
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Reactants:
Thiophene
n-Hexanoyl chloride
Dry Benzene

:

Cooling
(below 0°C)

:

Catalyst Addition:
SnCl4 (dropwise)

Reaction
(Stirring)

Quenching:
10% HCI

Workup:
Separation & Washing

Drying:
CaCl2

Purification:
Reduced-pressure distillation

Final Product:
2-Hexanoylthiophene

Click to download full resolution via product page

A flowchart illustrating the key stages in the synthesis of 2-Hexanoylthiophene.
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Biological and Pharmacological Context

While specific studies on the biological activity of 2-Hexanoylthiophene are limited, the
broader class of thiophene derivatives is known to exhibit a wide range of pharmacological
effects. Thiophene-containing compounds have been investigated for their potential as:

Antimicrobial agents

Antiviral agents

Anti-inflammatory agents

Cytotoxic agents

Nematicidal and insecticidal agents

Furthermore, certain 2-aminothiophene derivatives have been identified as allosteric
modulators of the A1 adenosine receptor, suggesting a potential role in neuromodulation and
as targets for novel therapeutics. The diverse biological activities of thiophenes highlight the
potential of 2-Hexanoylthiophene as a scaffold or intermediate in the development of new
therapeutic agents. Further research is warranted to specifically evaluate the biological profile
of 2-Hexanoylthiophene.

Potential Pharmacological Activities of Thiophene
Derivatives

Thiophene Derivatives

Antimicrobial Activity Anti-inflammatory Activity Antiviral Activity Cytotoxic Activity g Alﬁ%irgg?ndeusézgyﬁgrtlnz dulation)
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A diagram showing the diverse potential pharmacological activities of thiophene derivatives.
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Conclusion

2-Hexanoylthiophene is a readily synthesizable compound with well-defined physicochemical
properties. While direct biological data for this specific molecule is not extensively available, its
structural class, the thiophenes, is of significant interest in drug discovery. The provided
synthesis protocol offers a clear pathway for obtaining this compound for further investigation.
Researchers and drug development professionals are encouraged to explore the potential of 2-
Hexanoylthiophene as a building block or a lead compound in the development of novel
therapeutics, leveraging the known diverse bioactivities of the thiophene scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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